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Highly broad spectrum antibiotic agent. Stable against dehydropeptidase I. Shows bactericidal effects against Gram-negative and Gram-positive aerobic and anaerobic bacteria, including β-lactamase producing species in vivo.
Biapenem is a broad-spectrum β-lactam antibiotic. It is active against aerobic and anaerobic, Gram-positive and Gram-negative bacteria, including clinical isolates of E. coli, oxacillin-sensitive S. aureus, B. fragilis, and Clostridium (MIC90s = 0.12, 0.12, 0.25, and 1 μg/ml, respectively). It is also active against the rifampicin-susceptible H37Rv and rifampicin-resistant 115R and 124R M. tuberculosis strains (MICs = 2-4, 4-8, and 8-16 mg/L, respectively). Biapenem (200 mg/kg) decreases the number of lung colony-forming units (CFUs) in a mouse model of late-phase acute H37Rv M. tuberculosis infection.
Biapenem is a 1-beta-methylcarbapenem antibiot...